Cas no 24316-85-6 (2(3H)-Benzoxazolethione, 5-amino-)
24316-85-6 structure
Product Name:2(3H)-Benzoxazolethione, 5-amino-
CAS No:24316-85-6
MF:C7H6N2OS
MW:166.200339794159
MDL:MFCD12756053
CID:1419792
PubChem ID:12657266
Update Time:2025-04-20
2(3H)-Benzoxazolethione, 5-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolethione, 5-amino-
- 5-amino-3H-1,3-benzoxazole-2-thione
- AC5706
- 5-aminobenzo[d]oxazole-2(3H)-thione
- 5-amino-1,3-benzoxazole-2-thiol
- DTXSID80505907
- A918773
- 5-amino-1,3-benzoxazole-2-thione
- 5-Amino-1,3-benzoxazole-2(3H)-thione
- MFCD12756053
- SY130025
- SCHEMBL9188510
- AKOS017516098
- 5-AMino-benzooxazole-2-thiol
- 24316-85-6
- AS-82026
- 5-amino-2-mercaptobenzooxazole
- 5-Aminobenzoxazole-2-thiol
- 5-amino-2,3-dihydro-1,3-benzoxazole-2-thione
-
- MDL： MFCD12756053
- Inchi： 1S/C7H6N2OS/c8-4-1-2-6-5(3-4)9-7(11)10-6/h1-3H,8H2,(H,9,11)
- InChI Key： FGCBXPQTMIARGH-UHFFFAOYSA-N
- SMILES： S=C1NC2C=C(C=CC=2O1)N
Computed Properties
- Exact Mass: 166.02018
- Monoisotopic Mass: 166.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 79.4Ų
Experimental Properties
- PSA: 47.28
2(3H)-Benzoxazolethione, 5-amino- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D777426-0.25g |
5-Aminobenzoxazole-2-thiol |
24316-85-6 | 95% | 0.25g |
$350 | 2024-07-20 | |
| eNovation Chemicals LLC | D777426-1g |
5-Aminobenzoxazole-2-thiol |
24316-85-6 | 95% | 1g |
$715 | 2024-07-20 | |
| eNovation Chemicals LLC | D777426-5g |
5-Aminobenzoxazole-2-thiol |
24316-85-6 | 95% | 5g |
$2090 | 2024-07-20 | |
| Aaron | AR006WZO-100mg |
2(3H)-Benzoxazolethione, 5-amino- |
24316-85-6 | 95% | 100mg |
$231.00 | 2025-02-12 | |
| Aaron | AR006WZO-250mg |
2(3H)-Benzoxazolethione, 5-amino- |
24316-85-6 | 95% | 250mg |
$390.00 | 2025-02-12 | |
| Aaron | AR006WZO-1g |
2(3H)-Benzoxazolethione, 5-amino- |
24316-85-6 | 95% | 1g |
$794.00 | 2025-02-12 | |
| Aaron | AR006WZO-5g |
2(3H)-Benzoxazolethione, 5-amino- |
24316-85-6 | 95% | 5g |
$2092.00 | 2025-02-12 | |
| 1PlusChem | 1P006WRC-100mg |
2(3H)-Benzoxazolethione, 5-amino- |
24316-85-6 | ≥95% | 100mg |
$261.00 | 2024-05-21 | |
| 1PlusChem | 1P006WRC-250mg |
2(3H)-Benzoxazolethione, 5-amino- |
24316-85-6 | ≥95% | 250mg |
$406.00 | 2024-05-21 | |
| 1PlusChem | 1P006WRC-1g |
2(3H)-Benzoxazolethione, 5-amino- |
24316-85-6 | ≥95% | 1g |
$830.00 | 2024-05-21 |
2(3H)-Benzoxazolethione, 5-amino- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
24316-85-6 (2(3H)-Benzoxazolethione, 5-amino-) Related Products
- 22876-22-8(5-Methyl-1,3-benzoxazole-2(3H)-thione)
- 62501-46-6(2(3H)-Benzoxazolethione, iron(3+) salt (3:1))
- 88882-31-9(2(3H)-Benzoxazolethione, 4-methoxy-3-methyl-)
- 61370-56-7(2(3H)-Benzoxazolethione, thallium(1+) salt (1:1))
- 23417-29-0(6-Methyl-3H-benzooxazole-2-thione)
- 13673-63-7(3-Methyl-1,3-benzoxazole-2(3H)-thione)
- 118090-08-7(2-Benzoxazolethiol)
- 2382-96-9(1,3-benzoxazole-2-thiol)
- 4694-92-2(6-Amino-benzooxazole-2-thiol)
- 88882-32-0(2(3H)-Benzoxazolethione, 6-methoxy-3-methyl-)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
